Cas no 38465-16-6 (2-(2-Oxiranylmethoxy)benzonitrile)

• Product Name: 2-(2-Oxiranylmethoxy)benzonitrile
• CAS No: 38465-16-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD01632505
• CID: 304356
• PubChem ID: 12619671
• Update Time: 2025-10-29

2-(2-Oxiranylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(2-oxiranylmethoxy)-
• 2-(2-Oxiranylmethoxy)benzonitrile
• 2-(Oxiran-2-ylmethoxy)benzonitrile
• 2-GLYCIDYLOXYBENZONITRILE
• 2-OXIRANYLMETHOXY-BENZONITRILE
• 2-(oxiran-2-ylmethoxy)benzenecarbonitrile
• 38465-16-6
• SCHEMBL4098812
• CS-0216342
• A843560
• BIJYXIOVXFBJEP-UHFFFAOYSA-N
• AKOS027379872
• 2-cyanophenoxy-2,3-epoxypropane
• A924239
• (S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE
• SB46819
• 2-(2,3-epoxypropoxy)benzonitrile
• 2-[(Oxiran-2-yl)methoxy]benzonitrile
• FT-0691283
• Z285167128
• 2-(2,3-epoxypropoxy)-benzonitrile
• 2-[(2,3-epoxy)propoxy]benzonitrile
• 2,3-epoxy-1-(2-cyanophenoxy)propane
• MFCD01632505
• 1-(2-cyanophenoxy)-2,3-epoxypropane
• AS-30973
• DTXSID30959350
• 2-(oxiran-2-ylmethoxy)benzonitrile;(S)-2-(Oxiran-2-ylmethoxy)benzonitrile
• AKOS000157200
• 1-(2-cyano- phenoxy)-2,3-epoxypropane
• EN300-40067
• (2-cyanophenoxy)-2,3-epoxypropane

• MDL： MFCD01632505
• Inchi： 1S/C10H9NO2/c11-5-8-3-1-2-4-10(8)13-7-9-6-12-9/h1-4,9H,6-7H2
• InChI Key： BIJYXIOVXFBJEP-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.55000
• LogP: 1.33588

Additional information on 2-(2-Oxiranylmethoxy)benzonitrile

Comprehensive Guide to 2-(2-Oxiranylmethoxy)benzonitrile (CAS No. 38465-16-6): Properties, Applications, and Market Insights

2-(2-Oxiranylmethoxy)benzonitrile (CAS 38465-16-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This nitrile-functionalized epoxide derivative has gained significant attention due to its role as a key intermediate in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. With the growing demand for high-performance epoxy resins and functionalized benzonitrile derivatives, this compound has become increasingly important in modern chemical innovation.

The molecular structure of 2-(2-Oxiranylmethoxy)benzonitrile combines a benzonitrile moiety with an epoxy (oxirane) functional group, creating a reactive platform for various chemical transformations. This dual functionality makes it particularly valuable in polymer chemistry, where it serves as a building block for thermosetting resins with enhanced mechanical and thermal properties. Recent studies have highlighted its potential in developing next-generation adhesives and composite materials, addressing current industry needs for more durable and lightweight solutions.

From a synthetic chemistry perspective, CAS 38465-16-6 offers multiple advantages. The epoxide ring provides a reactive site for nucleophilic attack, enabling the formation of covalent bonds with various nucleophiles, while the nitrile group can participate in diverse reactions including hydrolysis, reduction, and cycloadditions. This versatility has led to its application in creating specialty polymers, pharmaceutical intermediates, and advanced coating materials. Researchers are particularly interested in its potential for developing sustainable chemical processes, aligning with the global push toward green chemistry initiatives.

The industrial applications of 2-(2-Oxiranylmethoxy)benzonitrile continue to expand as new technologies emerge. In the electronics sector, its derivatives are being explored for use in printed circuit board manufacturing and semiconductor encapsulation. The compound's ability to form stable, cross-linked networks makes it valuable for creating high-temperature resistant materials, a property increasingly sought after in automotive and aerospace applications. Furthermore, its potential in drug discovery is being investigated, particularly for constructing complex molecular architectures found in bioactive compounds.

Market trends indicate growing interest in epoxy-functionalized benzonitrile compounds, with CAS 38465-16-6 positioned as an important specialty chemical. The global push for advanced material solutions and sustainable chemistry has created new opportunities for this compound. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing demand from various industrial sectors. Recent innovations in catalytic processes and flow chemistry applications have further enhanced the commercial viability of this chemical intermediate.

From a safety and handling perspective, proper procedures should always be followed when working with 2-(2-Oxiranylmethoxy)benzonitrile. While not classified as hazardous under normal conditions, standard laboratory precautions for handling organic compounds should be observed. The compound's stability and storage requirements have been well-documented, making it suitable for various research and industrial applications when appropriate safety measures are implemented.

Research into novel applications of 38465-16-6 continues to advance, with recent studies exploring its potential in smart material development and responsive polymer systems. The compound's unique combination of functional groups makes it an attractive candidate for creating materials with tailored properties. As industries seek more specialized chemical solutions, the importance of versatile intermediates like 2-(2-Oxiranylmethoxy)benzonitrile is expected to grow significantly in the coming years.

The future outlook for CAS 38465-16-6 appears promising, with potential applications emerging in renewable energy technologies and advanced material science. As synthetic methodologies continue to evolve and industrial needs become more sophisticated, this compound is likely to play an increasingly important role in chemical innovation. Ongoing research efforts are focused on optimizing its production processes and expanding its utility across multiple technological domains, ensuring its relevance in the rapidly evolving chemical landscape.